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Compound of Interest

Compound Name: Fluoxastrobin-d4

Cat. No.: B15560991 Get Quote

An In-depth Technical Guide for Laboratory Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for Fluoxastrobin-d4, a deuterated analog of the broad-spectrum fungicide Fluoxastrobin. The

information herein is compiled from various safety data sheets and technical resources for

Fluoxastrobin, as the deuterated form is expected to exhibit similar chemical and toxicological

properties. This guide is intended for researchers, scientists, and drug development

professionals to ensure the safe handling and use of this compound in a laboratory setting.

Chemical and Physical Properties
Fluoxastrobin-d4 is primarily utilized as an internal standard in isotope dilution mass

spectrometry for the quantitative analysis of Fluoxastrobin.[1] The "(E/Z)" designation, when

present, indicates a mixture of geometric isomers.[1] Key physical and chemical properties are

summarized below.
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Property Value Source

Chemical Name
(E/Z)---INVALID-LINK--

methanone-d4 O-methyloxime
[1]

CAS Number 1246833-67-9 [2]

Molecular Formula C₂₁H₁₂D₄ClFN₄O₅ [1][2]

Molecular Weight 462.85 g/mol [1][2]

Appearance White crystalline solid [3][4]

Melting Range 103.1–107.7°C [5]

Flash Point 254.6°C [6]

Density 1.43 g/cm³ [6]

Vapor Pressure 0 mmHg at 25°C [6]

Solubility

No data available for

Fluoxastrobin-d4. The parent

compound has low aqueous

solubility.

[4][6]

Toxicological Information
The toxicological data for Fluoxastrobin indicates moderate acute toxicity and the potential for

chronic health effects.

Metric Value Species Source

Oral LD50 1,750 mg/kg Rat [1][7]

Dermal LD50 >5000 mg/kg Rat [1][7]

Inhalation LC50 >2170 mg/m³ Rat [1][8]

Health Effects:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.lgcstandards.com/RW/en/Fluoxastrobin-d4/p/TRC-F596702?queryID=cdce932c11e82b94c3c97e041c191891
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.lgcstandards.com/RW/en/Fluoxastrobin-d4/p/TRC-F596702?queryID=cdce932c11e82b94c3c97e041c191891
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.lgcstandards.com/RW/en/Fluoxastrobin-d4/p/TRC-F596702?queryID=cdce932c11e82b94c3c97e041c191891
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxastrobin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/340.htm
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2015%2Fsc-hc%2FH113-9-2015-28-eng.pdf
https://www.chemicalbook.com/msds/fluoxastrobin.pdf
https://www.chemicalbook.com/msds/fluoxastrobin.pdf
https://www.chemicalbook.com/msds/fluoxastrobin.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/340.htm
https://www.chemicalbook.com/msds/fluoxastrobin.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://sdsviewer.fmc.com/SDS_DOCS/50001609_SDS_US_EN.PDF
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://sdsviewer.fmc.com/SDS_DOCS/50001609_SDS_US_EN.PDF
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.lidorr.com/wp-content/uploads/2021/07/Disarm-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Effects: May be harmful if inhaled and causes serious eye irritation.[1] Overexposure

could lead to symptoms such as headache, dizziness, nausea, and vomiting.[1]

Skin Contact: May cause an allergic skin reaction and is considered slightly irritating.[1]

Chronic Effects: Suspected of damaging fertility or the unborn child and causes damage to

organs through prolonged or repeated exposure.[1][9] Animal studies on Fluoxastrobin have

shown effects on the liver, such as reduced body weight and hepatocytomegaly.[7][9]

Genotoxicity: Not considered genotoxic in laboratory studies.[1]

Neurotoxicity: No neurotoxicity was observed in animal studies.[1][7]

Hazard Identification and Classification
Hazard Classification Category GHS Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Serious eye irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity

(repeated exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Reproductive toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the integrity of Fluoxastrobin-d4 and

ensure the safety of laboratory personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.rottler.com/labels/fmc.disarmM052616.sds.pdf
https://sdsviewer.fmc.com/SDS_DOCS/50001609_SDS_US_EN.PDF
https://www.rottler.com/labels/fmc.disarmM052616.sds.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_E_Z_Fluoxastrobin_d4_Mixture.pdf
https://sdsviewer.fmc.com/SDS_DOCS/50001609_SDS_US_EN.PDF
https://www.benchchem.com/product/b15560991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Handle in a well-ventilated place.[6]

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves, a

long-sleeved shirt, long pants, and safety glasses with side-shields or goggles.[1][7]

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke when using this product.[7]

Contaminated work clothing should not be allowed out of the workplace.[1][7]

Storage:

Store in a tightly closed original container in a dry, cool, and well-ventilated place.[6][10]

The recommended storage temperature is 2-8°C in a refrigerator.[1][10]

Protect from light, as Fluoxastrobin is susceptible to degradation by light.[10]

Store apart from foodstuff containers and incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[6][7]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[6]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Accidental Release Measures
In the event of a spill or leak, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment, including chemical-impermeable gloves. Avoid breathing vapors, mist,

or gas. Ensure adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains, as it is very toxic to aquatic life.[1][6]

Methods for Cleaning Up: Collect the spillage and arrange for disposal. Keep the chemical in

suitable, closed containers for disposal. Use spark-proof tools and explosion-proof

equipment.[6]

Ecological Information and Disposal
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Fluoxastrobin is very toxic to aquatic life with long-lasting effects.[1] It has low mobility in soil.[7]

Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[6]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[6]

Do not discharge to sewer systems.[6]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill.[6]

Experimental Protocols and Workflows
The following diagram illustrates a logical workflow for the safe handling of Fluoxastrobin-d4
in a research laboratory setting.
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Safe Handling Workflow for Fluoxastrobin-d4

Start: Receive Fluoxastrobin-d4

Pre-Handling Assessment

Don Personal Protective Equipment (PPE)
- Safety Glasses

- Lab Coat
- Chemical-Resistant Gloves

Handling in Ventilated Area
(e.g., Fume Hood)

Spill Occurs?

Spill Response Protocol
- Evacuate Area
- Alert Supervisor

- Use Spill Kit

Yes

Dispose of Waste
- Contaminated PPE
- Empty Containers

- Unused Compound

No

Post-Handling Procedures
- Decontaminate Work Area
- Wash Hands Thoroughly

Store Properly
- 2-8°C Refrigerator

- Tightly Sealed
- Protected from Light

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for Fluoxastrobin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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